Cas no 923284-13-3 (7H-Pyrazolo[4,3-d]pyrimidin-7-one, 1,6-dihydro-1-(4-hydroxybutyl)-)

• Product Name: 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 1,6-dihydro-1-(4-hydroxybutyl)-
• CAS No: 923284-13-3
• MF: C₉H₁₂N₄O₂
• MW: 208.21718120575
• CID: 737818
• PubChem ID: 136257899
• Update Time: 2025-04-19

7H-Pyrazolo[4,3-d]pyrimidin-7-one, 1,6-dihydro-1-(4-hydroxybutyl)- Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 1,6-dihydro-1-(4-hydroxybutyl)-
• 1-(4-hydroxybutyl)-4H-pyrazolo[4,3-d]pyrimidin-7-one
• SCHEMBL12725374
• DTXSID10738261
• 1-(4-Hydroxybutyl)-1,4-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
• 923284-13-3
• 1-(4-hydroxybutyl)-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one
• 1-(4-Hydroxybutyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one

• Inchi： 1S/C9H12N4O2/c14-4-2-1-3-13-8-7(5-12-13)10-6-11-9(8)15/h5-6,14H,1-4H2,(H,10,11,15)
• InChI Key： XMEGRJOEIYLKBB-UHFFFAOYSA-N
• SMILES： OCCCCN1C2C(NC=NC=2C=N1)=O

Computed Properties

• Exact Mass: 208.09602564g/mol
• Monoisotopic Mass: 208.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines